Cas no 124629-84-1 ((2-Hydroxyphenyl)di-p-tolylphosphine Oxide)

• Product Name: (2-Hydroxyphenyl)di-p-tolylphosphine Oxide
• CAS No: 124629-84-1
• MF: C₂₀H₁₉O₂P
• MW: 322.337426424026
• MDL: MFCD00561005
• CID: 5187273
• Update Time: 2025-11-02

(2-Hydroxyphenyl)di-p-tolylphosphine Oxide Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyphenyl)di-p-tolylphosphine Oxide
• 2-(di-p-tolylphosphinyl)phenol
• SY291548
• 2-Hydroxyphenylbis(4-methylphenyl)phosphine oxide
• Phenol, 2-[bis(4-methylphenyl)phosphinyl]-

• MDL： MFCD00561005
• Inchi： 1S/C20H19O2P/c1-15-7-11-17(12-8-15)23(22,18-13-9-16(2)10-14-18)20-6-4-3-5-19(20)21/h3-14,21H,1-2H3
• InChI Key： ARLGHQFTJQWQNY-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1O)(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 393
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (2-Hydroxyphenyl)di-p-tolylphosphine Oxide

Comprehensive Guide to (2-Hydroxyphenyl)di-p-tolylphosphine Oxide (CAS No. 124629-84-1): Properties, Applications, and Market Insights

(2-Hydroxyphenyl)di-p-tolylphosphine Oxide (CAS 124629-84-1) is an organophosphorus compound that has gained significant attention in recent years due to its unique chemical properties and versatile applications. As researchers and industries continue to explore phosphine oxide derivatives, this particular compound stands out for its structural features and functional capabilities. The presence of both hydroxyphenyl and p-tolyl groups in its molecular structure contributes to its distinctive characteristics, making it valuable in various scientific and industrial contexts.

The compound's molecular formula is C₂₀H₁₉O₂P, with a molecular weight of 322.34 g/mol. Its structure features a central phosphorus atom bonded to two p-tolyl groups and one 2-hydroxyphenyl group, with the phosphorus also double-bonded to an oxygen atom. This configuration creates an interesting balance of hydrophobic (p-tolyl) and hydrophilic (hydroxyphenyl) properties, which is particularly relevant in current research on amphiphilic compounds and molecular self-assembly - topics that are trending in materials science and nanotechnology discussions.

Recent studies have highlighted the potential of (2-Hydroxyphenyl)di-p-tolylphosphine Oxide in coordination chemistry and catalysis. The compound can act as a ligand, forming complexes with various transition metals. This property aligns with growing interest in sustainable catalysis and green chemistry, as researchers seek more efficient and environmentally friendly catalytic systems. The hydroxyl group in the structure provides an additional coordination site, making this compound particularly interesting for designing multidentate ligands - a hot topic in current chemical research.

In the field of materials science, 124629-84-1 has shown promise as a building block for advanced polymers and functional materials. The combination of aromatic rings and the phosphine oxide moiety contributes to thermal stability and interesting electronic properties. This is particularly relevant given the current focus on high-performance materials for electronics and energy applications. Researchers investigating organic electronics and photovoltaic materials have taken note of similar phosphorus-containing compounds for their potential in these cutting-edge applications.

The synthesis of (2-Hydroxyphenyl)di-p-tolylphosphine Oxide typically involves the reaction of appropriate arylphosphines with oxidizing agents. Recent advancements in synthetic methodology have made the production of such compounds more efficient and scalable, addressing common search queries about phosphine oxide synthesis and organophosphorus compound preparation. The compound's stability under various conditions makes it attractive for industrial applications, where shelf life and handling characteristics are important considerations.

From a commercial perspective, the demand for specialized phosphorus compounds like 124629-84-1 has been steadily increasing. Market analysis shows growing interest in fine chemicals and specialty additives, particularly in regions with strong pharmaceutical and materials science sectors. Current discussions in chemical industry trends highlight the importance of such functional compounds in developing next-generation products, making this an opportune time to explore the commercial potential of (2-Hydroxyphenyl)di-p-tolylphosphine Oxide.

Quality control and characterization of CAS 124629-84-1 typically involve techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis. These methods verify the compound's purity and structural integrity, which are crucial for research and industrial applications. The analytical data also helps address common questions about phosphine oxide characterization and compound identification that frequently appear in scientific literature and online searches.

Looking ahead, the future applications of (2-Hydroxyphenyl)di-p-tolylphosphine Oxide may expand into emerging fields like metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to participate in hydrogen bonding (through its hydroxyl group) and coordination interactions (through the phosphorus center) makes it a promising candidate for designing novel functional materials. These potential applications align with current scientific trends and frequently searched topics in advanced chemistry.

For researchers and industry professionals working with organophosphorus compounds, understanding the properties and potential of 124629-84-1 is becoming increasingly important. The compound represents an interesting case study in how subtle modifications to molecular structure (such as the addition of a hydroxyl group to a phosphine oxide framework) can significantly alter chemical behavior and application potential. This insight is valuable for those exploring structure-activity relationships in chemical design - a topic of perpetual interest in both academic and industrial chemistry circles.

In conclusion, (2-Hydroxyphenyl)di-p-tolylphosphine Oxide (CAS 124629-84-1) is a compound of growing importance in multiple scientific and industrial domains. Its unique combination of structural features, chemical properties, and application potential makes it relevant to current research trends and frequently searched topics in chemistry. As the scientific community continues to explore phosphorus-containing compounds and their applications, this particular derivative is likely to attract even more attention for its versatility and functional characteristics.